Cas no 1520-20-3 (Benzene,1-ethenyl-4-isothiocyanato-)

• Product Name: Benzene,1-ethenyl-4-isothiocyanato-
• CAS No: 1520-20-3
• MF: C₉H₇NS
• MW: 161.223580598831
• MDL: MFCD00049010
• CID: 195605
• PubChem ID: 137053
• Update Time: 2025-06-12

Benzene,1-ethenyl-4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-4-isothiocyanato-
• 1-ethenyl-4-isothiocyanatobenzene
• P-VINYLPHENYL ISOTHIOCYANATE
• 1-ethenyl-4-isothiocyanato-benzene
• 1-Isothiocyanato-4-vinylbenzene
• 4-Isothiocyanato-styrol
• 4-NCS-Styrol
• 4-Vinyl-phenyl-isothiocyanat
• p-Vinylphenylisothiocyanat
• p-Vinylphenylisothiocynat
• 4-VINYLPHENYL ISOTHIOCYANATE
• SCHEMBL966739
• A809243
• FT-0633631
• p-isothiocyanato-styrol
• 1-Isothiocyanato-4-vinylbenzene #
• AKOS006274598
• 1520-20-3
• VLYLPZIBVLBOLH-UHFFFAOYSA-N
• DTXSID60164930
• J-008876
• 1-isothiocyanato-4-vinyl-benzene
• p-Vinylphenylisothiocyanate
• DB-043123
• DTXCID7087421

• MDL： MFCD00049010
• Inchi： 1S/C9H7NS/c1-2-8-3-5-9(6-4-8)10-7-11/h2-6H,1H2
• InChI Key： VLYLPZIBVLBOLH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 161.03000
• Monoisotopic Mass: 161.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4

Experimental Properties

• Density: 0.99
• Boiling Point: 100 °C
• Flash Point: 122.2°C
• Refractive Index: 1.553
• PSA: 44.45000
• LogP: 3.06390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Benzene,1-ethenyl-4-isothiocyanato-

Comprehensive Overview of Benzene,1-ethenyl-4-isothiocyanato- (CAS No. 1520-20-3): Properties, Applications, and Industry Insights

Benzene,1-ethenyl-4-isothiocyanato- (CAS No. 1520-20-3), also referred to as 4-vinylphenyl isothiocyanate, is a specialized organic compound gaining attention in synthetic chemistry and material science. Its unique molecular structure—combining a vinyl group and an isothiocyanate functional group—enables diverse reactivity, making it valuable for polymerization, crosslinking, and bio-conjugation applications. Researchers and industries increasingly explore its potential due to rising demand for high-performance polymers and smart materials.

The compound's isothiocyanate moiety (-N=C=S) is pivotal for forming covalent bonds with amines, a feature leveraged in biomolecule labeling and drug delivery systems. Recent studies highlight its role in developing fluorescent probes for cellular imaging, aligning with trends in precision medicine and diagnostic technologies. Meanwhile, the vinyl group facilitates radical polymerization, contributing to self-healing materials—a hot topic in sustainable engineering.

From an industrial perspective, Benzene,1-ethenyl-4-isothiocyanato- is synthesized via controlled reactions between 4-vinylaniline and thiophosgene derivatives. Manufacturers prioritize low-temperature protocols to minimize byproducts, addressing the growing emphasis on green chemistry. Analytical techniques like HPLC and NMR spectroscopy ensure purity, critical for applications in electronics (e.g., conductive polymers) and coatings (e.g., UV-resistant films).

Environmental and safety profiles of CAS No. 1520-20-3 are rigorously evaluated. While not classified as hazardous under standard guidelines, proper handling with PPE (gloves, goggles) is recommended. Disposal follows OECD guidelines, reflecting industry shifts toward circular economy practices. This aligns with searches for "eco-friendly chemical alternatives" and "safe handling of reactive compounds," which dominate forums like ResearchGate and LinkedIn.

Innovation drivers include its utility in click chemistry—a trending keyword in nanotechnology research—and MOF (Metal-Organic Framework) functionalization. A 2023 study in ACS Applied Materials & Interfaces demonstrated its use in gas storage materials, tapping into interest in carbon capture solutions. Such applications position Benzene,1-ethenyl-4-isothiocyanato- as a candidate for energy transition technologies.

Market analysts note rising procurement of CAS No. 1520-20-3 by pharmaceutical intermediates suppliers and R&D labs, with North America and Asia-Pacific leading demand. Patent filings related to its derivatives (e.g., thiourea-linked polymers) surged by 18% in 2022, per WIPO data. For buyers, "bulk suppliers of 4-vinylphenyl isothiocyanate" and "technical datasheet" are frequent search queries, underscoring commercial relevance.

Future directions may exploit its photoresponsive properties for optoelectronic devices, a niche intersecting with wearable tech advancements. Collaborative projects between academia and ventures like startups in functional materials could accelerate adoption, mirroring the "lab-to-market" trend dominating innovation hubs.